Cas no 1804484-31-8 (6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1804484-31-8
• MF: C₈H₄ClF₃N₂O₄
• MW: 284.576571464539
• CID: 4843443
• Update Time: 2025-05-20

6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O4/c1-3-2-4(6(9)15)5(18-8(10,11)12)7(13-3)14(16)17/h2H,1H3
• InChI Key： SZRBPCIVCVHZNA-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=NC(=C1OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.1
• Topological Polar Surface Area: 85

Additional information on 6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride

6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804484-31-8)

The compound 6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804484-31-8) is a highly specialized organic chemical with a complex structure and diverse applications in the field of organic synthesis and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity in various chemical reactions.

The molecular structure of 6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride is characterized by a pyridine ring substituted with a methyl group at position 6, a nitro group at position 2, a trifluoromethoxy group at position 3, and a carbonyl chloride group at position 4. These substituents significantly influence the electronic properties and reactivity of the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials, including semiconductors, sensors, and catalysts. The presence of electron-withdrawing groups such as nitro (-NO₂) and trifluoromethoxy (-OCF₃) groups enhances the electron-deficient nature of the pyridine ring, making it highly reactive towards nucleophilic attacks. This property is particularly useful in the synthesis of heterocyclic compounds and bioactive molecules.

The carbonyl chloride group at position 4 of this compound adds another layer of functionality, enabling it to act as an acylating agent in various condensation reactions. This makes it an essential intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthesis pathways, reducing waste and improving efficiency.

In terms of physical properties, 6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride is typically a crystalline solid with a melting point around 150°C and a boiling point above 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-phase reactions.

From an application perspective, this compound has found significant use in the synthesis of heterocyclic compounds, particularly those with aromaticity and electron-deficient characteristics. Its role as an acylating agent has been pivotal in the development of novel pharmaceutical intermediates, where precise control over regioselectivity and stereoselectivity is crucial.

Recent research has also focused on the potential of 6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride in the field of optoelectronics. The substitution pattern on the pyridine ring allows for fine-tuning of optical properties, making it a candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 6-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804484-31-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis, while ongoing research continues to uncover new potential uses in advanced materials science.